Cas no 105952-22-5 (2,4-Hexadienoic acid,6-phenyl-, (E,E)- (9CI))

2,4-Hexadienoic acid,6-phenyl-, (E,E)- (9CI) structure
105952-22-5 structure
Product Name:2,4-Hexadienoic acid,6-phenyl-, (E,E)- (9CI)
CAS No:105952-22-5
MF:C12H12O2
MW:188.222483634949
CID:194277
PubChem ID:6447869
Update Time:2025-04-19

2,4-Hexadienoic acid,6-phenyl-, (E,E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadienoic acid,6-phenyl-, (E,E)- (9CI)
    • (2E,4E)-6-phenylhexa-2,4-dienoic acid
    • (E,E)-6-Phenyl-2,4-hexadienoic acid
    • 2,4-Hexadienoic acid, 6-phenyl-, (E,E)-
    • 105952-22-5
    • Inchi: 1S/C12H12O2/c13-12(14)10-6-2-5-9-11-7-3-1-4-8-11/h1-8,10H,9H2,(H,13,14)/b5-2+,10-6+
    • InChI Key: BKRJTTFJCFYPBQ-SUWMZURFSA-N
    • SMILES: OC(/C=C/C=C/CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 188.08373
  • Monoisotopic Mass: 188.08373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.106
  • Boiling Point: 383.9°Cat760mmHg
  • Flash Point: 282.5°C
  • Refractive Index: 1.572
  • PSA: 37.30000
  • LogP: 2.42610
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